Cas no 61439-50-7 (Benzeneundecanol)

• Product Name: Benzeneundecanol
• CAS No: 61439-50-7
• MF: C₁₇H₂₈O
• MW: 248.403625488281
• CID: 479425
• PubChem ID: 11651716
• Update Time: 2025-04-19

Benzeneundecanol Chemical and Physical Properties

Names and Identifiers

• Benzeneundecanol
• 11-phenylundecan-1-ol
• 11-Phenyl-undecanol
• SCHEMBL1006819
• CVZFWHWOAJIOAF-UHFFFAOYSA-N
• 61439-50-7
• DTXSID10470053
• 11-phenylundecylalcohol
• 11-Phenyl-1-undecanol

• Inchi： 1S/C17H28O/c18-16-12-7-5-3-1-2-4-6-9-13-17-14-10-8-11-15-17/h8,10-11,14-15,18H,1-7,9,12-13,16H2
• InChI Key： CVZFWHWOAJIOAF-UHFFFAOYSA-N
• SMILES： OCCCCCCCCCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 248.21414
• Monoisotopic Mass: 248.214015512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23